Cas no 65886-71-7 (Fazarabine)

Fazarabine structure
Fazarabine structure
Product Name:Fazarabine
CAS No:65886-71-7
MF:C8H12N4O5
MW:244.204681396484
CID:58398
PubChem ID:47751
Update Time:2025-04-18

Fazarabine Chemical and Physical Properties

Names and Identifiers

    • Fazarabine
    • 4-Amino-1-beta-D-arabinofuranosyl-1,3,5-triazin-2(1H)-one
    • 4-Amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
    • 1-.β.-D-Arabinofuranosyl-5-azacytosine
    • 5-azaaracytidine
    • 5-azacytosine arabinoside
    • ara-AC
    • 1,3,5-TRIAZIN-2(1H)-ONE, 4-AMINO-1-.BETA.-D-ARABINOFURANOSYL-
    • Aza-A
    • DTXSID401024360
    • Aza-5-C
    • SCHEMBL3278
    • SCHEMBL19463649
    • NCGC00090851-09
    • 1,3,5-Triazin-2(1H)-one, 4-amino-1-beta-D-arabinofuranosyl-
    • D04134
    • 4-AMINO-1-.BETA.-D-ARABINOFURANOSYL-1,3,5-TRIAZIN-2(1H)-ONE
    • FAZARABINE [WHO-DD]
    • Fazarabina
    • FAZARABINE [MART.]
    • CHEBI:141077
    • s-Triazin-2(1H)-one, 4-amino-1-beta-D-arabinofuranosyl-
    • NSC 281272
    • Fazarabine [USAN:INN]
    • Fazarabina [Spanish]
    • 1-beta-D-Arabinofuranosyl-5-azacytosine
    • 5-azacytarabine
    • Q27262921
    • 65886-71-7
    • Kymarabine
    • Fazarabinum [Latin]
    • CCRIS93; NSC 281272; Kymarabine
    • SW219133-1
    • Fazarabine (USAN/INN)
    • FAZARABINE [INN]
    • Fazarabinum
    • FAZARABINE [USAN]
    • 4-Amino-1-beta-D-arabinofuranosyl-s-triazin-2(1H)-one
    • UNII-5V71D8JOKK
    • CHEMBL2106666
    • CCRIS 93
    • 4-amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,3,5-triazin-2(1H)-one
    • 5V71D8JOKK
    • NSC-281272
    • Inchi: 1S/C8H12N4O5/c9-7-10-2-12(8(16)11-7)6-5(15)4(14)3(1-13)17-6/h2-6,13-15H,1H2,(H2,9,11,16)/t3-,4-,5+,6-/m1/s1
    • InChI Key: NMUSYJAQQFHJEW-ARQDHWQXSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)O)O)N1C=NC(N)=NC1=O

Computed Properties

  • Exact Mass: 244.08100
  • Monoisotopic Mass: 244.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.2
  • Topological Polar Surface Area: 141A^2

Experimental Properties

  • Color/Form: Solid powder
  • Density: 2.08
  • Melting Point: 228-230 deg C (decomposes)
  • Boiling Point: 534.5°Cat760mmHg
  • Flash Point: 277°C
  • Refractive Index: 1.823
  • PSA: 143.72000
  • LogP: -2.58680

Fazarabine Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
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